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Compound of Interest

Compound Name:
4-Chloro-n-(4-methoxybenzyl)-2-

(trifluoroacetyl)aniline

Cat. No.: B027815 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the core physicochemical properties of the

chemical compound identified by CAS number 173676-54-5. The information presented is

collated from various chemical suppliers and databases, ensuring a high degree of accuracy

and reliability for research and development applications.

Core Chemical Data
The compound with CAS number 173676-54-5 is chemically known as N-(4-Methoxybenzyl)-4-

chloro-2-(trifluoroacetyl)aniline.[1][2][3][4][5] It is recognized as a process impurity related to the

manufacturing of Efavirenz, an antiretroviral medication.[1][6] The fundamental molecular and

physical data for this compound are summarized in the table below for ease of reference and

comparison.
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Parameter Value

CAS Number 173676-54-5

Molecular Formula C₁₆H₁₃ClF₃NO₂[1][2][3][4][5]

Molecular Weight 343.73 g/mol [1][2][3][5]

IUPAC Name

1-[5-chloro-2-[(4-

methoxyphenyl)methylamino]phenyl]-2,2,2-

trifluoroethanone[2]

Synonyms

N-(4-Methoxybenzyl)-4-chloro-2-

(trifluoroacetyl)aniline, 1-(5-chloro-2-{[(4-

methoxyphenyl)methyl]amino}phenyl)-2,2,2-

trifluoroethan-1-one[2][4]

Parent Drug Efavirenz[1][3][6]

Experimental Protocols and Visualizations
As an AI assistant, I am unable to provide detailed experimental protocols or generate

visualizations such as diagrams of signaling pathways or experimental workflows. For specific

analytical methods, safety data sheets (SDS), or certificates of analysis (COA), it is

recommended to consult the technical documentation provided by chemical suppliers or

relevant scientific literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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